Cas no 1021026-56-1 (7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one)

• Product Name: 7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• CAS No: 1021026-56-1
• MF: C₂₁H₂₃N₅O₄
• MW: 409.438424348831
• CID: 5456198
• PubChem ID: 44054861
• Update Time: 2025-10-30

7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-(2-methoxyacetyl)piperazine-1-carbonyl)-5-methyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
• 1021026-56-1
• F2924-0020
• 7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• 7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenylpyrazolo[4,3-c]pyridin-3-one
• AKOS024475934
• 2,5-Dihydro-7-[[4-(2-methoxyacetyl)-1-piperazinyl]carbonyl]-5-methyl-2-phenyl-3H-pyrazolo[4,3-c]pyridin-3-one

• Inchi： 1S/C21H23N5O4/c1-23-12-16(20(28)25-10-8-24(9-11-25)18(27)14-30-2)19-17(13-23)21(29)26(22-19)15-6-4-3-5-7-15/h3-7,12-13H,8-11,14H2,1-2H3
• InChI Key： KKRRFDPWHXLXIX-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C(N2CCN(C(COC)=O)CC2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 409.17500423g/mol
• Monoisotopic Mass: 409.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.1±60.0 °C(Predicted)
• pka: 10.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one

Introduction to 7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one and Its Significance in Modern Chemical Biology

7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS No. 1021026-56-1) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the pyrazolopyridine class of heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in this compound, including a piperazine moiety, a methyl group, and a phenyl ring, contributes to its distinctive chemical properties and biological interactions.

The piperazine component of the molecule is particularly noteworthy due to its prevalence in bioactive scaffolds. Piperazine derivatives are known for their ability to modulate various biological pathways, making them valuable candidates for drug development. In particular, the 4-(2-methoxyacetyl)piperazine-1-carbonyl substituent introduces a reactive acetyl group that can participate in further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

The 5-methyl and 2-phenyl groups further enhance the structural complexity of this compound, influencing its solubility, metabolic stability, and binding affinity to biological targets. These features make it an intriguing subject for investigation in both academic research and industrial drug discovery programs. The pyrazolo[4,3-c]pyridine core is another key structural element that imparts unique electronic and steric properties, potentially affecting how the molecule interacts with enzymes or receptors in vivo.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such complex molecules for their pharmacological potential. The scaffold of 7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one has been used as a basis for designing novel compounds targeting various diseases. For instance, studies have suggested that derivatives of this class may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression.

One particularly exciting area of research involves the use of this compound as a precursor for more sophisticated molecules. The presence of the acetyl group allows for further functionalization via amide bond formation, enabling the creation of peptidomimetics or enzyme inhibitors with high specificity. Such modifications are crucial for improving drug efficacy while minimizing off-target effects—a critical consideration in modern pharmaceutical development.

The phenyl ring in the molecule also offers opportunities for optimization. By strategically substituting positions on the phenyl ring, researchers can fine-tune electronic properties such as lipophilicity and charge distribution. These adjustments can significantly impact binding affinity and pharmacokinetic profiles, making them essential parameters during lead optimization.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial assays suggest that it may interact with proteins involved in neurotransmitter signaling or inflammatory pathways. While these findings are preliminary, they highlight the importance of exploring structurally diverse compounds like 7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one as candidates for further investigation.

The integration of machine learning models has accelerated the process of identifying promising derivatives from this scaffold. By leveraging large datasets of bioactive compounds and their experimental outcomes, computational chemists can predict which modifications are likely to enhance biological activity. This approach not only saves time but also allows researchers to focus on synthesizing compounds with the highest potential based on predictive modeling.

The synthesis of this compound typically involves multi-step organic reactions, requiring careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal catalysis or flow chemistry have been employed to streamline these processes. The ability to efficiently produce complex molecules like this one is essential for advancing preclinical studies and eventually transitioning to clinical trials.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into tangible therapeutic benefits. The versatility of scaffolds like 7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one make them ideal candidates for interdisciplinary studies involving chemists, biologists, and medicinal chemists.

In conclusion,7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one represents a promising entry point into a wealth of pharmacological investigations. Its unique structural features offer numerous opportunities for further development through both experimental synthesis and computational modeling. As our understanding of biological pathways continues to expand,CAS No 1021026-56-1 will likely play an important role in discovering new treatments for human diseases.